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Compound of Interest

Compound Name: Furfenorex

Cat. No.: B078034

For researchers, scientists, and drug development professionals, the responsible management
of chemical compounds is paramount, extending from initial experiments to final disposal.
Furfenorex, a stimulant developed in the 1960s as an appetite suppressant, requires stringent
disposal procedures due to its classification as a controlled substance and its potential for
abuse.[1][2][3][4] This guide provides essential, step-by-step information for the safe and
compliant disposal of Furfenorex, ensuring the protection of both laboratory personnel and the
environment.

Furfenorex, also known as furfurylmethylamphetamine, is structurally related to amphetamines
and metabolizes into methamphetamine.[1][2][4][5] Due to its high potential for abuse, it has
been withdrawn from the market.[1][2][3][4] As a controlled substance, its disposal is regulated
by federal agencies such as the Drug Enforcement Administration (DEA) and the
Environmental Protection Agency (EPA).[6][7][8]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to adhere to the following safety
protocols:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses or goggles, and a lab coat. In cases of potential
aerosolization, respiratory protection may be necessary.
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» Ventilation: Conduct all handling and disposal activities in a well-ventilated area, such as a
certified chemical fume hood.

e Controlled Access: Access to Furfenorex should be strictly limited to authorized personnel.
[9][10][11]

e Secure Storage: Store Furfenorex in a securely locked, substantially constructed cabinet or
safe, as required for Schedule | and Il controlled substances.[10][11]

Step-by-Step Disposal Protocol

The primary goal for the disposal of controlled substances like Furfenorex is to render them
"non-retrievable,” meaning the substance cannot be transformed to a physical or chemical
state or form that has a potential for abuse.[6][7][12]

Step 1: Waste Characterization and Segregation

 Identify the Waste Stream: Determine if the waste is pure Furfenorex, a diluted solution, or
contaminated materials (e.g., personal protective equipment, spill cleanup debris, empty
containers).

e Segregate the Waste: Keep Furfenorex waste separate from all other chemical waste
streams to prevent unintended reactions.

Step 2: Documentation and Record-Keeping
Meticulous record-keeping is a legal requirement for controlled substances.[8][9][10]

e Maintain an Inventory: All quantities of Furfenorex, from acquisition to disposal, must be
tracked in a dedicated logbook.

o Document Disposal: For each disposal event, record the date, quantity of Furfenorex
disposed of, the method of disposal, and the signatures of at least two authorized individuals
who witnessed the process.[6][12]

Step 3: Disposal through a Registered Reverse Distributor
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The most common and recommended method for the disposal of controlled substances from a
laboratory setting is through a DEA-registered reverse distributor.[8]

Contact a Reverse Distributor: Engage a certified reverse distributor that handles controlled
substance disposal.

Follow Their Procedures: The reverse distributor will provide specific instructions for
packaging, labeling, and transportation of the waste.

Complete Necessary Forms: This will likely include a DEA Form 41, which documents the
destruction of controlled substances.[10]

Arrange for Pickup: Schedule a pickup of the waste by the reverse distributor.

Step 4: Alternative Disposal Method: On-Site Destruction (If Permitted)

In some instances, and with the appropriate DEA registrations and local environmental permits,
on-site destruction may be an option. Incineration is a highly effective method for rendering
controlled substances non-retrievable.[8][12]

Consult Regulations: Verify that your facility is authorized to perform on-site destruction of
controlled substances.

Utilize a Licensed Incinerator: If available, use an EPA-approved incinerator designed for
hazardous chemical waste.

Witnessed Destruction: The destruction process must be witnessed by at least two
authorized employees.[6][12]

Maintain Records: Document the entire process, including the date, time, method of
destruction, and signatures of witnesses.

Important Considerations:

o Never dispose of Furfenorex down the drain or in the regular trash. This is illegal and
environmentally harmful.[7]
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» Empty containers that once held Furfenorex must also be disposed of as hazardous waste,
as they can retain residual amounts of the substance.

o Spill cleanup materials must be collected and disposed of as hazardous waste.

Quantitative Data

Property Value

Chemical Formula C1sH1oNO[1][2][5][13]

Molar Mass 229.323 g-mol~11][13]
Appearance Solid (form not specified in results)
Known Metabolite Methamphetamine[1][2][3][4]

Experimental Protocols

Specific experimental protocols for the chemical deactivation of Furfenorex are not readily
available in the provided search results. The recommended and legally compliant method of
disposal is through a DEA-registered reverse distributor for incineration.

Logical Workflow for Furfenorex Disposal

Preparaton and Documentaion
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Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of Furfenorex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

